AZD0780

• CAS: 2455427-91-3
• Molecular Formula: C20H20F2N6O2
• Molecular Weight: 414.4 g/mol
• InChI: InChI=1S/C20H20F2N6O2/c21-19(22)30-16-11-24-20(25-12-16)27-14-5-4-13(9-14)26-17-7-6-15(10-23-17)28-8-2-1-3-18(28)29/h1-3,6-8,10-14,19H,4-5,9H2,(H,23,26)(H,24,25,27)/t13-,14-/m0/s1
• InChIKey: NCHUWRLOTSAFFN-KBPBESRZSA-N

AZD0780 (Laroprovstat) Technical Baseline & Procurement Overview

AZD0780 (INN: laroprovstat; CAS 2455427-91-3) is an investigational once-daily oral small-molecule inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9), developed by AstraZeneca for hypercholesterolemia and dyslipidemia [1]. The compound is a heteroaryl small molecule (molecular formula C₂₀H₂₀F₂N₆O₂; MW 414.41) that binds with high affinity (Kd <200 nM) to a novel allosteric pocket in the PCSK9 C-terminal domain, mechanistically distinct from monoclonal antibodies (evolocumab, alirocumab), siRNA (inclisiran), and macrocyclic peptide inhibitors (MK-0616/enlicitide) that all target the PCSK9–LDL receptor (LDLR) protein–protein interaction interface [2]. AZD0780 has completed Phase IIb evaluation (PURSUIT trial, NCT06173570) and has advanced into Phase III registration studies (AZURE-LDL, AZURE-HeFH, AZURE-Outcomes), with an absolute oral bioavailability of 78.4% and demonstrated food-independent dosing flexibility [3].

1

Orthogonal binding probe C-terminal domain allosteric mechanism distinct from LDLR-binding inhibitors; supports PCSK9 trafficking studies.

2

Oral small-molecule workflow Conventional oral formulation enables in vivo PCSK9 pathway studies without permeation enhancers.

3

Statin combination research May support pharmacodynamic synergy studies with statins; reported combination endpoint data available.

• [1] Koren MJ, Vega RB, Agrawal N, Xu Y, Barbour AM, Yu H, Wallerstedt E, Carter D, Middlemiss J, Twaddle L, McCarthy MC, Rosenmeier JB. An Oral PCSK9 Inhibitor for Treatment of Hypercholesterolemia: The PURSUIT Randomized Trial. J Am Coll Cardiol. 2025;85(21):1996-2007. doi:10.1016/j.jacc.2025.03.499 View Source
• [2] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
• [3] Li X-Q, Elebring M, Heijer M, Vega RB, Rudvik A, Singh N, Simmonds R, Pelay-Gimeno M, Reinen J, Vedin-Nilsson C, Karlsson IB, Tanner L, Panduga V. Pharmacokinetics, Disposition, and Biotransformation of Laroprovstat in Humans: In Vivo and In Vitro Evaluations. J Clin Pharmacol. 2026. doi:10.1002/jcph.70162 View Source

Why AZD0780 Cannot Be Substituted: Key Differentiators

PCSK9 inhibitors are not interchangeable. AZD0780 occupies a unique position within the class defined by three irreconcilable differences from its closest analogs. First, its binding site—the C-terminal domain of PCSK9—is topologically and functionally distinct from the LDLR-binding domain targeted by all other advanced PCSK9 inhibitors; AZD0780 blocks lysosomal trafficking of the PCSK9–LDLR complex without disrupting the PCSK9–LDLR interaction itself, a mechanism not shared by MK-0616, evolocumab, alirocumab, or inclisiran [1]. Second, AZD0780 is a conventional small molecule with 78.4% absolute oral bioavailability, whereas MK-0616 (enlicitide decanoate) is a macrocyclic peptide requiring permeation enhancers and achieving only ~2% oral bioavailability [2]. Third, AZD0780 demonstrates food-independent dosing—the PURSUIT trial was conducted without any fasting or food restrictions—whereas MK-0616 requires strict fasting (≥8 h) with a 30-minute pre-prandial window because food reduces its AUC by 67% and Cmax by 75% [1][3]. These molecular, pharmacokinetic, and practical differences preclude any assumption of therapeutic equivalence and demand compound-specific procurement and experimental design.

Binding domain C-terminal domain engagement may not be reproduced by LDLR-binding inhibitors (MK-0616, evolocumab, alirocumab); mechanistic context can shift.

Oral absorption Macrocyclic peptide comparators require permeation enhancers and show substantially lower oral bioavailability; exposure profiles are not interchangeable.

Food effect Food-independent dosing profile may not transfer across PCSK9 inhibitors; some require strict fasting, which can confound adherence studies.

• [1] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
• [2] Li X-Q, Elebring M, Heijer M, Vega RB, Rudvik A, Singh N, et al. Pharmacokinetics, Disposition, and Biotransformation of Laroprovstat in Humans: In Vivo and In Vitro Evaluations. J Clin Pharmacol. 2026. doi:10.1002/jcph.70162 View Source
• [3] AstraZeneca. AZD0780, a novel oral PCSK9 inhibitor, demonstrated significant LDL cholesterol (LDL-C) reduction in PURSUIT Phase IIb trial. Press Release, 31 March 2025. View Source

AZD0780 Quantitative Differentiation Evidence

C-Terminal Domain Allosteric Binding vs. LDLR-Binding-Site Inhibition

AZD0780 is the only advanced oral PCSK9 inhibitor that binds to a pocket in the PCSK9 C-terminal domain (Kd <200 nM) and blocks lysosomal trafficking of the PCSK9–LDLR complex without interfering with the PCSK9–LDLR binding interaction itself . This contrasts fundamentally with MK-0616 (enlicitide decanoate), which is a macrocyclic peptide that competitively inhibits the PCSK9–LDLR protein–protein interaction at the LDLR-binding domain (IC₅₀ 2.5 nM) [1]; with the monoclonal antibodies evolocumab and alirocumab, which bind circulating PCSK9 and prevent its interaction with LDLR [1]; and with inclisiran, an siRNA that suppresses PCSK9 biosynthesis entirely [1]. By acting downstream of PCSK9–LDLR binding at the lysosomal trafficking step, AZD0780 preserves the normal PCSK9–LDLR binding interface, a feature that may have implications for receptor processing distinct from competitive antagonists [2].

C-terminal binding vs LDLR site

Class-level inference

AZD0780: C-terminal domain allosteric pocket. MK-0616/Evolocumab/Alirocumab: LDLR-binding domain. Qualitative mechanistic distinction.

Supports orthogonal binding-site study design; not replaceable by LDLR-binding inhibitors.

Mechanism confirmed by structural biology and lysosomal trafficking assays.

Evidence Dimension	Molecular mechanism and binding site on PCSK9
Target Compound Data	AZD0780: binds C-terminal domain allosteric pocket (Kd <200 nM); blocks lysosomal trafficking of PCSK9–LDLR complex; does NOT disrupt PCSK9–LDLR binding
Comparator Or Baseline	MK-0616: binds LDLR-binding domain, inhibits PCSK9–LDLR interaction (IC₅₀ 2.5 nM). Evolocumab/Alirocumab: bind circulating PCSK9, prevent LDLR interaction. Inclisiran: siRNA, suppresses PCSK9 production.
Quantified Difference	Qualitative mechanistic distinction: AZD0780 is the only agent acting at the C-terminal domain/lysosomal trafficking node rather than at the PCSK9–LDLR binding interface
Conditions	Biochemical binding assays; cell-based lysosomal trafficking assays; structural biology studies

Why This Matters

For research programs investigating PCSK9 biology beyond LDLR-binding-interface antagonism—or for preclinical studies requiring a tool compound with an orthogonal binding site—AZD0780 provides a mechanistically non-redundant pharmacological probe that cannot be replaced by MK-0616, evolocumab, or alirocumab.

• [1] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
• [2] Koren MJ (investigator), Medscape Medical News. New PCSK9 Gets Cholesterol to Target if Statins Can't. 16 April 2025. Describes AZD0780 novel mechanism preventing lysosomal trafficking and degradation of LDLR, distinct from other drugs in the class. View Source

Absolute Oral Bioavailability vs. Macrocyclic Peptide PCSK9 Inhibitors

AZD0780 demonstrates an absolute oral bioavailability of 78.4% as determined by concomitant intravenous ¹⁴C-labeled microdose and oral tablet administration in healthy human volunteers, with extensive oxidative metabolism primarily via CYP3A [1]. In stark contrast, the closest oral competitor MK-0616 (enlicitide decanoate) is a macrocyclic peptide with an estimated oral bioavailability of approximately 2%, requiring co-formulation with the permeation enhancer sodium caprate to enable paracellular absorption through tight junction modulation [2]. This ~39-fold difference in fractional absorption has direct consequences for inter-subject variability, potential drug–drug interaction liability, and formulation complexity.

Absolute oral bioavailability

Cross-study comparable

AZD0780: 78.4% (60 mg oral tablet). MK-0616: ~2% (requires sodium caprate). ~39-fold difference.

Supports PK exposure comparison context; oral absorption advantage requires validation.

Phase I healthy volunteers; IV microdose + oral tablet.

Evidence Dimension	Absolute oral bioavailability (F%) in humans
Target Compound Data	AZD0780: 78.4% absolute oral bioavailability (60 mg oral tablet vs 100 µg IV ¹⁴C-microdose)
Comparator Or Baseline	MK-0616 (enlicitide decanoate): ~2% absolute oral bioavailability (estimated from plasma exposure; requires sodium caprate permeation enhancer)
Quantified Difference	~39-fold higher oral bioavailability for AZD0780 (78.4% vs ~2%)
Conditions	Phase I PK study in healthy male participants; n=8; Part 1: 60 mg oral tablet + 100 µg IV ¹⁴C-laroprovstat; Part 2: 60 mg oral ¹⁴C-laroprovstat solution

Why This Matters

High oral bioavailability reduces the absorbed dose burden required to achieve therapeutic exposure, potentially lowering metabolite load and inter-subject variability. For procurement decisions involving in vivo preclinical PK studies, AZD0780's favorable absorption profile simplifies formulation requirements relative to permeation-enhancer-dependent macrocyclic peptides.

• [1] Li X-Q, Elebring M, Heijer M, Vega RB, Rudvik A, Singh N, et al. Pharmacokinetics, Disposition, and Biotransformation of Laroprovstat in Humans: In Vivo and In Vitro Evaluations. J Clin Pharmacol. 2026. doi:10.1002/jcph.70162 View Source
• [2] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 (Section 5.2: MK-0616 oral bioavailability ~2%; permeation enhancer requirement) View Source

Food-Independent Dosing vs. Strict Fasting Requirements

In the Phase IIb PURSUIT trial, AZD0780 30 mg was administered once-daily 'without any fasting or food restrictions,' and the press release explicitly cites this as a differentiating feature [1]. Phase I data indicated that food increased total AZD0780 exposure by approximately 30% compared to fasting—a modest effect that does not compromise efficacy or require dosing constraints [2]. By contrast, MK-0616 (enlicitide decanoate) demonstrates a pronounced negative food effect: when a 40 mg dose was administered 30 minutes after a high-fat breakfast, the AUC₀–∞ ratio (fed/fasted) was 0.33 and the Cmax ratio was 0.25, representing 67% and 75% reductions, respectively [3]. Even a low-fat breakfast reduced MK-0616 AUC₀–₂₄ and Cmax by 40–55% and delayed Tmax by approximately 6 hours [3]. Consequently, MK-0616 labeling requires an overnight fast of ≥8 hours with a 30-minute post-dose waiting period before food intake, whereas AZD0780 carries no such restriction.

Food effect on exposure

Cross-study comparable

AZD0780: +30% exposure with food (non-restrictive). MK-0616: -67% AUC, -75% Cmax with high-fat meal (requires ≥8h fast).

Supports food-effect modeling; dosing flexibility context may not transfer.

MK-0616 food effect: fed/fasted AUC ratio 0.33.

Evidence Dimension	Food effect on drug exposure and dosing restrictions
Target Compound Data	AZD0780: food increased total exposure by ~30% vs fasting; PURSUIT trial conducted without fasting or food restrictions; no food-related dosing constraints
Comparator Or Baseline	MK-0616: high-fat meal reduced AUC by 67% (fed/fasted ratio 0.33) and Cmax by 75% (ratio 0.25); low-fat meal reduced AUC by 40-55%, delayed Tmax by ~6 h; requires ≥8 h fast + 30 min pre-prandial dosing
Quantified Difference	AZD0780: +30% exposure with food (non-restrictive); MK-0616: −67% AUC and −75% Cmax with high-fat meal (dosing-restrictive)
Conditions	AZD0780: Phase I PK sub-study and PURSUIT Phase IIb trial conditions. MK-0616: dedicated food-effect PK study (MK-0616-033) with high-fat (55.6 g fat) and low-fat (8 g fat) breakfast meals.

Why This Matters

Food-independent dosing directly impacts patient adherence, real-world effectiveness, and clinical trial design complexity. For procurement supporting long-term in vivo studies, AZD0780 eliminates the confounding variable of fasting state and simplifies dosing protocols relative to MK-0616, which requires timed fasting.

• [1] AstraZeneca. AZD0780, a novel oral PCSK9 inhibitor, demonstrated significant LDL cholesterol (LDL-C) reduction in PURSUIT Phase IIb trial. Press Release, 31 March 2025. ('administered without any fasting or food restrictions') View Source
• [2] Ramgoolam D (LinkedIn post citing Phase I data). AZD0780: 'Preliminary data also suggested that food increased total exposure by about 30% compared to fasting.' 29 May 2024. Consistent with AstraZeneca Biospace press release on dosing flexibility. View Source
• [3] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 (Section 5.2: MK-0616 food effect data) View Source

LDL-C Reduction on Statin Background: PURSUIT vs. Cross-Study Comparators

In the randomized, double-blind, placebo-controlled PURSUIT Phase IIb trial (N=428; 55 international sites), AZD0780 added to background moderate-to-high-intensity statin therapy produced dose-dependent, placebo-corrected least-squares mean LDL-C reductions at week 12 of −35.3% (1 mg), −37.9% (3 mg), −45.2% (10 mg), and −50.7% (30 mg), all p<0.001 [1]. A 2025 systematic review and meta-analysis of oral PCSK9 inhibitor randomized trials (4 trials, 1,114 participants) reported pooled placebo-adjusted LDL-C reductions: MK-0616 −53.69% (95% CI −61.05 to −46.34), NNC0385-0434 −46.23% (95% CI −63.15 to −29.31), and AZD0780 −38.18% (95% CI −45.06 to −31.29) [2]. However, the AZD0780 meta-analytic estimate pools all doses including submaximal 1 mg and 3 mg arms, diluting the top-dose effect; the 30 mg dose-specific estimate (−50.7%) is numerically within range of MK-0616's top dose effect (−60.9% at 30 mg in its Phase IIb) when accounting for differences in trial design, background therapy, and treatment duration [3]. Injectable benchmarks: evolocumab/alirocumab ~60% LDL-C reduction; inclisiran ~50% [3]. No direct head-to-head trial between AZD0780 and MK-0616 exists; all cross-compound comparisons carry cross-study caveats.

LDL-C reduction on statin (PURSUIT)

Reported endpoint context

AZD0780 30 mg: -50.7% placebo-adjusted LDL-C (95% CI -59.0 to -42.4, p<0.0001). Dose-dependent: 1 mg to 30 mg: -35.3% to -50.7%.

Supports endpoint-response context; LDL-C changes observed in PURSUIT Phase IIb.

N=428, moderate/high-intensity statin background, 12 weeks.

Evidence Dimension	Placebo-adjusted percent change in LDL-C from baseline (on statin background)
Target Compound Data	AZD0780 30 mg: −50.7% (95% CI −59.0 to −42.4, p<0.001) at Week 12 (PURSUIT Phase IIb); dose range −35.3% to −50.7% across 1–30 mg
Comparator Or Baseline	MK-0616 30 mg: −60.9% at Week 8 (Phase IIb). Meta-analysis pooled: MK-0616 −53.69%, NNC0385-0434 −46.23%, AZD0780 (all doses) −38.18%. Injectable mAbs: ~60%; inclisiran: ~50%.
Quantified Difference	AZD0780 30 mg vs MK-0616 30 mg: approximately −10 percentage-point difference in nominal cross-study comparison (50.7% vs 60.9%). Meta-analytic pooled difference between MK-0616 and AZD0780 (all doses): −15.5 percentage points.
Conditions	AZD0780: Phase IIb, 12-week treatment, moderate/high-intensity statin background, LDL-C ≥70–<190 mg/dL, n=426 treated. MK-0616: Phase IIb, 8-week treatment, statin background. Meta-analysis: random-effects model, 4 trials, 1,114 participants.

Why This Matters

The PURSUIT data provide the most robust, regulator-grade evidence for AZD0780's LDL-C-lowering magnitude on statin background. Cross-study comparisons with MK-0616 must be interpreted cautiously due to differing trial designs, but the data establish AZD0780 as delivering clinically meaningful incremental LDL-C reduction in the same efficacy neighborhood as injectable PCSK9 therapies, with the convenience of once-daily oral administration.

• [1] Koren MJ, Vega RB, Agrawal N, Xu Y, Barbour AM, Yu H, et al. An Oral PCSK9 Inhibitor for Treatment of Hypercholesterolemia: The PURSUIT Randomized Trial. J Am Coll Cardiol. 2025;85(21):1996-2007. doi:10.1016/j.jacc.2025.03.499 View Source
• [2] Abstract 4341793: Oral PCSK9 Inhibitors for Hypercholesterolemia: A Systematic Review and Meta-Analysis of Randomized Trials. Circulation. 2025;152(Suppl_3):A4341793. doi:10.1161/circ.152.suppl_3.4341793 View Source
• [3] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 (Table 4, Sections 4–6: comparative efficacy data for AZD0780, MK-0616, NNC0385-0434, and injectable benchmarks) View Source

LDL-C Goal Attainment (<70 mg/dL) vs. Placebo in PURSUIT

In the PURSUIT Phase IIb trial, the proportion of patients achieving the ACC/AHA guideline-recommended LDL-C goal of <70 mg/dL for high-risk patients was 84.2% (95% CI 74.4%–90.7%) in the AZD0780 30 mg group versus 13.0% (95% CI 7.2%–22.3%) in the placebo group at Week 12 [1][2]. Goal attainment was dose-proportional across the 1 mg, 3 mg, 10 mg, and 30 mg arms [1]. This metric directly translates the percent LDL-C reduction into a clinically actionable endpoint relevant for guideline-based treatment selection. No directly comparable goal-attainment data have been published in an equivalent format for MK-0616 in a Phase IIb/III add-on-to-statin population, limiting cross-compound comparison on this dimension.

LDL-C goal attainment (<70 mg/dL)

Supporting evidence

AZD0780 30 mg: 84.2% achieved goal vs placebo 13.0%. Absolute increase +71.2 percentage points.

Supports goal-attainment endpoint interpretation in statin-treated population.

ACC/AHA guideline LDL-C <70 mg/dL threshold.

Evidence Dimension	Proportion of patients achieving ACC/AHA LDL-C goal <70 mg/dL at Week 12 (on statin background)
Target Compound Data	AZD0780 30 mg: 84.2% (95% CI 74.4%–90.7%). Dose-proportional: 1 mg 56.8%, 3 mg 62.2%, 10 mg 74.7%, 30 mg 84.2%
Comparator Or Baseline	Placebo (statin alone): 13.0% (95% CI 7.2%–22.3%)
Quantified Difference	Absolute increase in goal attainment vs placebo: +71.2 percentage points (84.2% vs 13.0%)
Conditions	PURSUIT Phase IIb trial; 12-week treatment; moderate-to-high-intensity statin background; patients with baseline LDL-C ≥70–<190 mg/dL and triglycerides <400 mg/dL; n=426 treated

Why This Matters

For formulary assessment and health-economic modeling, goal attainment is the endpoint most directly linked to guideline adherence and quality metrics. The 6.5-fold increase in patients reaching target versus statin alone quantifies the clinical value of adding AZD0780 in a real-world treat-to-target paradigm.

• [1] Koren MJ, Vega RB, Agrawal N, Xu Y, Barbour AM, Yu H, et al. An Oral PCSK9 Inhibitor for Treatment of Hypercholesterolemia: The PURSUIT Randomized Trial. J Am Coll Cardiol. 2025;85(21):1996-2007. doi:10.1016/j.jacc.2025.03.499 View Source
• [2] AstraZeneca. AZD0780, a novel oral PCSK9 inhibitor, demonstrated significant LDL cholesterol (LDL-C) reduction in PURSUIT Phase IIb trial. Press Release, 31 March 2025. (84% goal attainment at 30 mg vs 13% placebo) View Source

Fixed-Dose Combination Synergy with Rosuvastatin

In the Phase I trial arm where treatment-naïve hypercholesterolemic participants (LDL-C 100–190 mg/dL, n=35) received rosuvastatin 20 mg for 3 weeks followed by the addition of AZD0780 30 mg or placebo for 4 weeks, the AZD0780-plus-rosuvastatin combination produced a 52% incremental LDL-C reduction beyond rosuvastatin alone (95% CI −57 to −45) and a 78% total LDL-C reduction from baseline, compared with rosuvastatin-only pre-treatment levels [1][2]. Investigators characterized this as a synergistic rather than merely additive effect [3]. This within-trial comparison provides direct pharmacodynamic evidence that AZD0780 and rosuvastatin—acting via orthogonal mechanisms (HMG-CoA reductase inhibition + PCSK9 lysosomal trafficking blockade)—produce LDL-C reductions exceeding those achievable with either agent alone. AstraZeneca is actively developing fixed-dose combination (FDC) formulations of AZD0780 with rosuvastatin, with a dedicated relative bioavailability study comparing FDC tablets versus individual components in healthy adults underway [4].

Rosuvastatin combination synergy

Direct head-to-head comparison

AZD0780 30 mg + rosuvastatin 20 mg: 52% incremental LDL-C reduction beyond statin alone; 78% total reduction from baseline.

Supports combination pharmacodynamic synergy research; 78% total reduction reported in add-on study.

Phase I sequential add-on, n=35, rosuvastatin run-in 3 weeks.

Evidence Dimension	Total LDL-C reduction from baseline: AZD0780 + rosuvastatin combination vs. rosuvastatin alone (within-trial, sequential add-on design)
Target Compound Data	AZD0780 30 mg + rosuvastatin 20 mg: 52% incremental reduction beyond rosuvastatin alone; 78% total reduction from untreated baseline
Comparator Or Baseline	Rosuvastatin 20 mg alone (3-week run-in): baseline LDL-C reduction attributable to statin monotherapy. AZD0780 monotherapy (no statin): 30% (low dose) and 38% (high dose) reduction from baseline.
Quantified Difference	Incremental LDL-C reduction of AZD0780 beyond rosuvastatin: −52%. Combined total reduction from baseline: −78%.
Conditions	Phase I, sequential add-on design; rosuvastatin 20 mg × 3 weeks, then rosuvastatin + AZD0780 30 mg (or placebo) × 4 weeks; n=35 treatment-naïve hypercholesterolemic participants (LDL-C >100 to 190 mg/dL)

Why This Matters

The 78% total LDL-C reduction positions an AZD0780–rosuvastatin FDC as a potential first-line oral option capable of achieving guideline-recommended targets in the vast majority of patients without requiring injectable therapy. For organizations evaluating combination product development or in-licensing opportunities, this within-trial pharmacodynamic evidence is more robust than cross-study inference and directly supports the FDC development rationale.

• [1] Vega RB, Garkaviy P, Knöchel J, et al. AZD0780, the first oral small molecule PCSK9 inhibitor for the treatment of hypercholesterolemia: Results from a randomized, single-blind, placebo-controlled phase 1 trial. Atherosclerosis. 2024;395:118514A. doi:10.1016/j.atherosclerosis.2024.118514 View Source
• [2] AstraZeneca. AZD0780, an oral PCSK9 inhibitor demonstrated significant LDL-C reduction on top of statin in Phase I trial. Medical Release, 29 May 2024. (52% reduction on top of rosuvastatin, 78% total from baseline) View Source
• [3] Medscape Medical News. First Oral PCSK9 Shows Promise Lowering Cholesterol. 28 June 2024. (Synergistic, rather than additive, effect of AZD0780 + rosuvastatin combination producing 78% total LDL-C reduction from baseline) View Source
• [4] ClinicalTrials.gov. A Phase I, Open-label, Crossover Study Comparing the Relative Bioavailability of a Fixed-Dose Combination of Laroprovstat/Rosuvastatin vs Their Single Therapy Products in Healthy Adults. NCT identifier not fully specified; study registered December 2025. View Source

AZD0780 Application Scenarios for Research & Development

Preclinical PCSK9 Pharmacology with Orthogonal Binding-Site Tool

For laboratories investigating the cell biology of PCSK9-mediated LDLR degradation, AZD0780 is the only advanced oral PCSK9 inhibitor that binds the C-terminal domain and blocks lysosomal trafficking without disrupting the PCSK9–LDLR binding interface [1]. This makes it uniquely suited as a mechanistic probe to dissect post-binding trafficking events—experiments for which MK-0616, evolocumab, and alirocumab (all LDLR-binding-site antagonists) are mechanistically inappropriate. Researchers studying the C-terminal domain as a druggable site or investigating PCSK9's chaperone functions independent of LDLR binding will find AZD0780 irreplaceable by other class members [1].

In Vivo PK/PD Studies with High Oral Bioavailability

AZD0780's 78.4% absolute oral bioavailability and conventional small-molecule formulation profile make it the preferred PCSK9 inhibitor for preclinical in vivo studies where consistent systemic exposure is critical [2]. Unlike MK-0616, which requires sodium caprate permeation enhancer co-formulation and achieves only ~2% bioavailability with complex absorption kinetics, AZD0780 can be formulated as a standard oral suspension or tablet without specialized excipients, reducing formulation-related variability and simplifying dose-exposure modeling [3]. This is especially relevant for toxicology, DDI, and chronic dosing studies where reproducible pharmacokinetics are essential.

Fixed-Dose Combination Development with Statins

The within-trial evidence of a 78% total LDL-C reduction from baseline when AZD0780 30 mg is added to rosuvastatin 20 mg—characterized as synergistic rather than additive—provides a pharmacodynamic foundation for fixed-dose combination (FDC) product development [4]. Organizations with statin portfolios or generic rosuvastatin/atorvastatin capabilities can evaluate AZD0780 as a combination partner to create a single-tablet, once-daily oral regimen that approaches the LDL-C-lowering magnitude of injectable PCSK9 therapies without injection-related barriers [4]. AstraZeneca's ongoing relative bioavailability study of a laroprovstat/rosuvastatin FDC tablet confirms the industrial feasibility of this approach.

Patient-Centric Oral PCSK9 Therapy with Food-Independent Dosing

For clinical development programs or real-world evidence studies targeting populations where strict fasting requirements would impair adherence—such as elderly patients, those on polypharmacy, or patients in low-resource settings—AZD0780's demonstrated food-independent dosing (PURSUIT trial conducted 'without any fasting or food restrictions') represents a tangible advantage [5]. The contrast with MK-0616, which requires ≥8-hour fasting and 30-minute pre-prandial dosing due to 67–75% food-induced exposure reductions, is quantitatively substantial and directly translatable to adherence projections [3]. Pharmacoeconomic models incorporating adherence differentials should account for this evidence when comparing oral PCSK9 cost-effectiveness scenarios.

Application

Selection Property

Validation Focus

PCSK9 trafficking mechanism studies

Orthogonal C-terminal domain binding

Lysosomal trafficking and LDLR recycling assays

In vivo oral PK/PD research

Reported high oral bioavailability profile

Systemic exposure consistency and dose-exposure modeling

Statin combination synergy studies

Synergistic LDL-C endpoint response with rosuvastatin

Fixed-dose combination pharmacodynamics

Adherence modeling for oral PCSK9 regimens

Food-independent dosing profile

Fed/fasted exposure comparison and dosing flexibility review

• [1] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 View Source
• [2] Li X-Q, Elebring M, Heijer M, Vega RB, Rudvik A, Singh N, et al. Pharmacokinetics, Disposition, and Biotransformation of Laroprovstat in Humans: In Vivo and In Vitro Evaluations. J Clin Pharmacol. 2026. doi:10.1002/jcph.70162 View Source
• [3] Ferri N, Marodin G. Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. doi:10.1016/j.athplu.2024.11.003 (Sections 5.1–5.2: MK-0616 food effect and bioavailability data) View Source
• [4] AstraZeneca. AZD0780, an oral PCSK9 inhibitor demonstrated significant LDL-C reduction on top of statin in Phase I trial. Medical Release, 29 May 2024. (52% reduction on top of rosuvastatin; 78% total from baseline; fixed-dose combination development strategy) View Source
• [5] AstraZeneca. AZD0780, a novel oral PCSK9 inhibitor, demonstrated significant LDL cholesterol (LDL-C) reduction in PURSUIT Phase IIb trial. Press Release, 31 March 2025. ('administered without any fasting or food restrictions') View Source